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Compound of Interest

Compound Name: Propylbenzene

Cat. No.: B089791

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
emergency procedures for propylbenzene (also known as 1-phenylpropane). The information
is compiled from various Safety Data Sheets (SDS) to ensure a comprehensive overview for
laboratory and research professionals. Adherence to these guidelines is critical to ensure
personnel safety and environmental protection.

Hazard Identification and Classification

Propylbenzene is a flammable liquid that poses several health and environmental hazards. It
is crucial to understand its classification to handle it appropriately.

GHS Hazard Classification:
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Classification

Hazard Statement (H-Code)

Precautionary Statement (P-
Code) Examples

Flammable Liquid, Category 3

H226: Flammable liquid and
vapor.[1][2][3]

P210: Keep away from heat,
sparks, open flames, and hot

surfaces. — No smoking.[1]

Aspiration Hazard, Category 1

H304: May be fatal if

swallowed and enters airways.

[1](21(3]

P301 + P310: IF
SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician.[1][2] P331:
Do NOT induce vomiting.[1][2]

STOT Single Exposure,
Category 3

H335: May cause respiratory
irritation.[1][2][3]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[1][2]

Hazardous to the Aquatic
Environment, Chronic,

Category 2

H411: Toxic to aquatic life with
long lasting effects.[1][2][3]

P273: Avoid release to the

environment.[1][2]

NFPA 704 Ratings:

Category Rating Description
Can cause temporary
Health (Blue) 2 incapacitation or residual
injury.
Can be ignited under almost all
Flammability (Red) 3 ambient temperature
conditions.[4]
. Normally stable, even under
Instability (Yellow) 0

fire exposure conditions.[4]

Special Hazards (White)

No special hazards.

Physical and Chemical Properties
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Understanding the physical and chemical properties of propylbenzene is essential for safe
handling and storage.

Property Value

CAS Number 103-65-1[1][2][4]

Synonyms 1-Phenylpropane, n-Propylbenzene[1][2][4][5]
Molecular Formula CoH12[2]

Molecular Weight 120.19 g/mol [2]

Appearance Clear, colorless liquid[4]
Boiling Point 159 °C (318.2 °F)[2][6]
Melting Point -99 °C (-146.2 °F)[2][6]

Flash Point 30-39 °C (86 - 102.2 °F)[4]
Autoignition Temperature 450 °C (842 °F)[4]

Vapor Pressure 3.5hPaat 20 °C

Density / Specific Gravity 0.86 - 0.862 g/cm3 at 20 °CJ[6]
Lower Explosive Limit (LEL) 0.8%[4][6]

Upper Explosive Limit (UEL) 6.0%][4][6]

Toxicology and Health Effects

Exposure to propylbenzene can occur via inhalation, ingestion, or skin/eye contact, leading to
various health effects.

 Inhalation: Causes respiratory tract irritation.[1][4] Vapors may lead to dizziness or
suffocation.[4]

 Ingestion: May be fatal if swallowed and enters airways due to aspiration risk.[1][2][3] It may
also cause gastrointestinal irritation with symptoms like nausea and vomiting.[4]

o Skin Contact: May cause skin irritation.[4][7]
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o Eye Contact: May cause eye irritation.[4][7]

Acute Toxicity Data:

Route Species Value

LD50 Oral Rat 6040 mg/kg[1][4]

LD50 Oral Mouse 5200 mg/kg[4]

LC50 Inhalation Rat 65000 ppm / 2 hours[1][4]

Handling and Storage Protocols

Strict protocols must be followed to minimize exposure and prevent accidents.
Handling:

o Work in a well-ventilated area, using local exhaust ventilation or a chemical fume hood to
keep airborne concentrations low.[4][8]

o Use spark-proof tools and explosion-proof equipment.[4][5]

e Ground and bond containers when transferring material to prevent static discharge.[4][9]
e Avoid contact with eyes, skin, and clothing.[4]

e Wash hands thoroughly after handling and before breaks.[2][4]

o Empty containers retain product residue and can be dangerous; do not pressurize, cut, weld,
or expose them to ignition sources.[4]

Storage:
e Store in a designated "Flammables-area".[4]

o Keep containers tightly closed in a cool, dry, and well-ventilated place.[1][4][8]
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» Store away from heat, sparks, open flames, and any other sources of ignition.[4][9] Smoking
is prohibited in storage and handling areas.[1][9]

e Incompatible Materials: Avoid contact with strong oxidizing agents and nitric acid.[6][9]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling propylbenzene.

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7] Use a
face shield where splashing is possible.

o Skin Protection: Wear solvent-resistant gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[9] Contaminated clothing should be removed immediately and
laundered before reuse.[4][9]

» Respiratory Protection: If ventilation is inadequate, or exposure limits are exceeded, use a
NIOSH-approved respirator with an organic vapor cartridge.[4] For emergencies or high-
concentration exposures, a self-contained breathing apparatus (SCBA) is required.[7][10]

o Emergency Facilities: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[9]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Remove the person from the exposure area to

fresh air immediately.[4] If breathing is difficult,
Inhalation administer oxygen. If breathing has stopped,

give artificial respiration.[4] Seek immediate

medical attention.[4]

Immediately remove contaminated clothing.[9]
) Flush the affected skin with plenty of soap and
Skin Contact ) )
water for at least 15 minutes.[4][9] Seek medical

attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids.[4][9] Seek immediate

medical attention.[4]

Do NOT induce vomiting.[1][2][5] If the victim is

conscious and alert, rinse their mouth with
Ingestion water.[1][2] Never give anything by mouth to an

unconscious person.[1][2][4] Seek immediate

medical attention.[4]

Fire Fighting Measures

Propylbenzene is a flammable liquid requiring specific fire-fighting procedures.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or
alcohol-resistant foam.[2][4][9] For large fires, use water spray, fog, or alcohol-resistant foam.

[4]

e Unsuitable Media: Do not use a straight stream of water, as it may be ineffective and spread
the fire.[1][4]

e Specific Hazards: Vapors are heavier than air and may travel along the ground to a distant
ignition source and flash back.[4][9] Containers may explode when heated.[4][9] During a
fire, irritating and toxic gases may be generated.[4]
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o Protective Actions: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[2][4] Use water spray to cool fire-exposed containers.[4][9]

Accidental Release Measures & Spill Cleanup

A systematic approach is required to safely manage a propylbenzene spill. The following
workflow illustrates the necessary steps.
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Immedia$e Actions

1. Evacuate Non-Essential
Personnel

'

2. Isolate Spill Area
(min. 50 meters)

l

3. Ensure Adequate
Ventilation

'

4. Remove All
Ignition Sources

Respons¢ Protocol

5. Don Appropriate PPE

6. Contain Spill with
Inert Material

7. Collect Absorbed Material
(Use Non-Sparking Tools)

8. Place in Sealed Container
for Hazardous Waste Disposal

9. Decontaminate Area
and Equipment

Click to download full resolution via product page

Caption: Logical workflow for handling a propylbenzene spill.
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Detailed Spill Cleanup Protocol:

e Immediate Actions:

[¢]

Evacuate all non-essential personnel from the spill area.[9]

o

Isolate the hazard area, keeping unprotected persons away.[6][8] For large spills, consider
an initial downwind evacuation of at least 300 meters.[6]

[¢]

Ensure the area is well-ventilated.[4][9]

[e]

Remove all sources of ignition, such as sparks, open flames, and hot surfaces.[4][6][9]

» Don Personal Protective Equipment (PPE): Before approaching the spill, equip yourself with
the PPE detailed in Section 5.[4][8]

e Containment and Cleanup:

o Prevent the spill from entering drains, sewers, or waterways.[1][6][8] Cover drains if
necessary.[3]

o Absorb the spill with a non-combustible, inert material such as sand, earth, vermiculite, or
diatomaceous earth.[1][4][9]

o Using clean, non-sparking tools, collect the absorbed material and place it into a suitable,
sealed container for disposal.[4][6][9]

» Disposal: Dispose of the contaminated material as hazardous waste in accordance with
local, regional, and national regulations.[9]

o Decontamination: Ventilate and wash the spill area thoroughly once the cleanup is complete.

[°]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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